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Compound of Interest

Compound Name: BP Fluor 488 Tetrazine

Cat. No.: B15557463

An In-depth Technical Guide on the Safety and Handling of Fluor 488 Tetrazine Dyes

For researchers, scientists, and drug development professionals, understanding the safety and
handling protocols for fluorescent probes is paramount to ensuring a safe and effective
experimental environment. This guide provides a detailed overview of the safety data sheet
(SDS) information for Fluor 488 tetrazine dyes, with a specific focus on BP Fluor 488
Tetrazine and its close analogs.

Product Identification and Properties

BP Fluor 488 Tetrazine is a bright, green-fluorescent probe utilized for the detection of TCO-
tagged biopolymers. It is known for its exceptionally fast cycloaddition kinetics in bioorthogonal
chemistry.[1]

Table 1: Physicochemical Properties of BP Fluor 488 Tetrazine
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Property Value Source
Catalog Number BP-40292 BroadPharm
Molecular Formula C30H21N7010S2 BroadPharm[1]
Molecular Weight 703.7 g/mol BroadPharm[1]
CAS Number 1466419-80-6 BroadPharm[1]
Excitation Maximum 493 nm BroadPharm[1]
Emission Maximum 517 nm BroadPharm[1]
Extinction Coefficient 83,000 cm—tM~1 BroadPharm[1]
Solubility Water, MeOH, DMSO, DMF BroadPharm[1]
Storage Condition -20°C BroadPharm[1]

Note: The safety information presented below is based on the Safety Data Sheet for iFluor®
488 Tetrazine, a chemically similar product from AAT Bioquest, as a specific SDS for BP Fluor
488 Tetrazine was not publicly accessible.

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), iFluor® 488 Tetrazine is not classified as
a dangerous substance or mixture.

Table 2: GHS Hazard Classification

Category Classification

Serious eye damage/eye irritation Not a dangerous substance or mixture

Signal Word Not applicable
Hazard Statements None
Symbols/Pictograms None
Hazards not otherwise classified (HNOC) None
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First-Aid Measures

In the event of exposure, the following first-aid measures should be taken. The workflow below
outlines the initial steps for different types of exposure.

Type of Exposure Immediate Action Medical Attention

Ingestion Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
9 Rinse mouth with water and drink plenty of water. Consult a physician.

Inhalation Remove to fresh air. Administer artificial respir_at!on @f breathing is irre_gular or stopped.
Call a physician if symptoms persist.
Exposure Event

(Skin Contact

Immediately flush with water for at least 15 minutes. P .
4’(@—’( Remove contact lenses if present. ] (Call a physician if symptoms persst.)

Keep eye wide open while rinsing.

Wash off immediately with soap and plenty of water. Consult a physician if necessary.
Remove all contaminated clothing. Wash contaminated clothing before reuse.

Click to download full resolution via product page

Caption: First-aid procedures following exposure.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the product and ensure user
safety.

Table 3: Handling and Storage Recommendations
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Aspect

Recommendation

Safe Handling

Avoid contact with skin, eyes, or clothing. Use
personal protective equipment as required. Do
not breathe dust/fume/gas/mist/vapors/spray.
Use with local exhaust ventilation. Do not eat,
drink, or smoke when using this product. Wash

hands thoroughly after handling.

Storage

Store at -20°C. Keep container tightly closed in

a dry and well-ventilated place.

The logical workflow for safe handling and storage is outlined in the diagram below.
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Handling Protocol

Start Handling

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

:

[Ensure Local Exhaust Ventilation]

:

[Avoid contact with Skin, Eyes, Clothing)

(Do not breathe dust/fumes]
[Do not eat, drink, or smoke]

[Wash hands thoroughly after handling)

Storage |Protocol

Store at -20°C

[Keep container tightly closed]

:

[Store in a dry and well-ventilated place]

End of Process

Click to download full resolution via product page

Caption: Recommended workflow for handling and storage.
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Experimental Protocols and Applications

Detailed experimental protocols for toxicological or ecological studies are not provided in the
SDS. These documents typically summarize findings rather than detailing methodologies. The
primary application of BP Fluor 488 Tetrazine is in bioorthogonal chemistry, specifically the
inverse-electron-demand Diels-Alder (IEDDA) reaction with trans-cyclooctene (TCO) tagged

biomolecules.

The logical relationship of this key application is visualized below.

BP Fluor 488 Tetrazine TCO-tagged Biomolecule

Inverse Electron Demand
Diels-Alder Reaction

Fluorescently Labeled Biomolecule

Applications:
- In vivo cancer imaging
- Pre-targeted cell labeling
- Fluorescence microscopy
- Flow cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [BP Fluor 488 Tetrazine safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557463#bp-fluor-488-tetrazine-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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